Cas no 4745-93-1 (5H-Pyrrolo[2,3-b]pyrazine)

• Product Name: 5H-Pyrrolo[2,3-b]pyrazine
• CAS No: 4745-93-1
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD09834819
• CID: 45282
• PubChem ID: 5370803
• Update Time: 2025-06-22

5H-Pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4,7-Diazaindole
• 5H-Pyrrolo[2,3-b]pyrazine
• 5H-pyrrolo[3,2-b]pyrazine
• 1h-pyrrolo[2,3-b]pyrazine
• Pyrrolopyrazine
• HFTVJMFWJUFBNO-UHFFFAOYSA-N
• Pyrrolo(2,3-b)pyrazine
• 5H-Pyrrolo[2,3-b]pyrazine #
• HFTVJMFWJUFBNO-UHFFFAOYSA-
• FCH874049
• RW3018
• BDBM50127012
• PB29690
• RP19337
• Q27453576
• 42430-74-0
• J-514169
• SY023099
• BB 0260578
• AKOS006326432
• A7270
• Z1198233190
• DS-10519
• SCHEMBL19227644
• SCHEMBL17198
• InChI=1/C6H5N3/c1-2-8-6-5(1)7-3-4-9-6/h1-4H,(H,8,9)
• A827232
• CS-W001854
• EN300-98278
• (3-Benzyloxyphenyl)hydrazinehydrochloride
• MFCD09834819
• DTXSID20963845
• FT-0647134
• SCHEMBL17199
• 36N
• A872888
• CHEMBL3628246
• 4745-93-1
• AMY39470
• DB-184278

• MDL： MFCD09834819
• Inchi： 1S/C6H5N3/c1-2-8-6-5(1)7-3-4-9-6/h1-4H,(H,8,9)
• InChI Key： HFTVJMFWJUFBNO-UHFFFAOYSA-N
• SMILES： N1C=CC2C1=NC=CN=2

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.3

Experimental Properties

• Color/Form: Solid
• Density: 1.38
• Melting Point: 155-156 ºC
• Boiling Point: 236 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.715
• PSA: 41.57000
• LogP: 0.95790

5H-Pyrrolo[2,3-b]pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 5H-Pyrrolo[2,3-b]pyrazine

Introduction to 5H-Pyrrolo[2,3-b]pyrazine (CAS No. 4745-93-1)

5H-Pyrrolo[2,3-b]pyrazine, with the Chemical Abstracts Service (CAS) number 4745-93-1, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by a fused ring system consisting of a pyrrole and a pyrazine moiety, which endows it with a rich array of chemical properties and reactivity profiles.

The structure of 5H-Pyrrolo[2,3-b]pyrazine is particularly noteworthy. The pyrrole ring, which is a five-membered ring containing one nitrogen atom, is fused to the pyrazine ring, a six-membered ring with two nitrogen atoms. This arrangement results in a highly conjugated system that can participate in various chemical reactions, making it a valuable building block in organic synthesis. The compound's aromaticity and electronic properties are key factors that contribute to its versatility in different applications.

In the realm of medicinal chemistry, 5H-Pyrrolo[2,3-b]pyrazine has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, researchers have investigated its ability to inhibit kinases, which are crucial enzymes in cell signaling pathways and are often implicated in cancer and inflammatory diseases. A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of 5H-Pyrrolo[2,3-b]pyrazine-based compounds as potent inhibitors of protein kinases, demonstrating their potential as lead compounds for drug discovery.

Beyond its role in enzyme inhibition, 5H-Pyrrolo[2,3-b]pyrazine has also been explored for its antimicrobial properties. Research conducted at the University of California, San Francisco, demonstrated that certain derivatives of this compound exhibit significant activity against both Gram-positive and Gram-negative bacteria. This finding opens up new avenues for the development of novel antibiotics at a time when antibiotic resistance is a growing global health concern.

In the field of materials science, the unique electronic properties of 5H-Pyrrolo[2,3-b]pyrazine have led to its use in the development of advanced materials. For example, it has been incorporated into organic semiconductors and photovoltaic materials due to its ability to facilitate charge transport and enhance light absorption. A study published in the Journal of Materials Chemistry C reported the synthesis of conjugated polymers containing 5H-Pyrrolo[2,3-b]pyrazine units, which exhibited excellent performance in organic solar cells.

The synthetic accessibility of 5H-Pyrrolo[2,3-b]pyrazine is another factor that contributes to its widespread use. Various synthetic routes have been developed to access this compound and its derivatives efficiently. One common approach involves the cyclization of appropriate precursors under mild conditions. A recent review article in the Tetrahedron Letters provided an overview of these synthetic methods, highlighting their advantages and limitations.

In conclusion, 5H-Pyrrolo[2,3-b]pyrazine (CAS No. 4745-93-1) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive scaffold for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern scientific endeavors.